Cas no 2171647-69-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid
• CAS No: 2171647-69-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6425524
• PubChem ID: 165561363
• Update Time: 2025-07-14

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid
• 2171647-69-9
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamido]acetic acid
• EN300-1524461

• Inchi： 1S/C28H36N2O5/c1-18(2)15-30(16-25(31)32)26(33)24(14-28(3,4)5)29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,14-17H2,1-5H3,(H,29,34)(H,31,32)
• InChI Key： OBWHYYBEUAVBPA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC(C)C)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic Acid (CAS No. 2171647-69-9)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid, identified by its CAS number 2171647-69-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked through a methoxycarbonyl group to an amino functionality. The presence of multiple alkyl and acetic acid substituents further enhances its molecular complexity, making it a subject of interest for researchers exploring novel biochemical pathways and therapeutic applications.

The fluorene component in this molecule is particularly noteworthy due to its structural rigidity and fluorescence properties, which have been extensively studied in materials science and optoelectronic applications. However, in the context of pharmaceuticals, the fluorene group serves as a valuable handle for further functionalization, enabling the design of molecules with tailored biological activities. The methoxycarbonyl (MOC) group not only provides a site for selective reactions but also contributes to the overall solubility and stability of the compound, which are critical factors in drug development.

The amino group at the core of the molecule is a key pharmacophore, often involved in hydrogen bonding interactions with biological targets such as enzymes and receptors. This makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid a promising candidate for modulating various physiological processes. Additionally, the 4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid moiety introduces steric bulk and specific chemical properties that can influence binding affinity and selectivity, factors that are paramount in rational drug design.

In recent years, there has been growing interest in the development of fluorene-based scaffolds for medicinal chemistry due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Several studies have demonstrated that fluorene derivatives exhibit inhibitory effects on target proteins associated with inflammatory diseases, cancer, and neurological disorders. For instance, research published in high-impact journals like *Journal of Medicinal Chemistry* has highlighted the potential of fluorene-containing compounds as kinase inhibitors and protease modulators.

The structural motif of CAS No. 2171647-69-9 aligns well with these trends, offering a versatile platform for further derivatization. The combination of the fluorene group with the amidoacetic acid backbone suggests potential applications in designing molecules that can interact with both hydrophobic and hydrophilic regions of biological targets. This dual functionality is particularly advantageous for developing drugs that require precise spatial orientation within the binding site.

One of the most compelling aspects of this compound is its potential as a building block for peptidomimetics. The presence of an amidoacetic acid moiety allows for mimicry of peptide bonds while introducing chemical diversity through the alkyl substituents. Peptidomimetics have gained prominence in drug discovery due to their ability to evade proteolytic degradation and exhibit improved pharmacokinetic profiles compared to native peptides. The fluorenemethoxycarbonylamino part of the molecule can be strategically modified to fine-tune interactions with biological targets, making it an invaluable asset in structure-based drug design.

Recent advancements in computational chemistry have further accelerated the exploration of such complex molecules. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding affinities and optimize lead structures with remarkable efficiency. In this context, CAS No. 2171647-69-9 serves as an excellent starting point for computational studies aimed at identifying novel therapeutic agents.

The synthesis of this compound presents an intriguing challenge due to its multifunctional nature. Advanced synthetic methodologies such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed reactions have been employed to construct the desired framework efficiently. The use of protecting groups like Boc (tert-butoxycarbonyl) on the amino function ensures regioselective transformations while maintaining molecular integrity throughout the synthetic sequence.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-(2-methylpropyl)pentanamidoacetic acid (CAS No. 2171647-69-9) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups positions it as a versatile tool for medicinal chemists exploring new therapeutic modalities. As research continues to uncover novel applications for fluorene-based compounds, this molecule is poised to play a significant role in shaping future drug discovery efforts.